Cas no 16253-64-8 (methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate)

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate structure
16253-64-8 structure
Product Name:methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate
CAS No:16253-64-8
MF:C13H14N2O2
MW:230.262463092804
MDL:MFCD00642923
CID:121525
PubChem ID:177728
Update Time:2025-04-18

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
    • 2,3,4,9-TETRAHYDRO-1H-B-CARBOLINE-3-CARBOXYLIC ACID METHYL ESTER
    • (±)-Methyl 1,2,3,4-Tetrahydro-β-carboline-3-carboxylate
    • 1H-Pyrido[3,4-b]indole-3-carboxylicacid, 2,3,4,9-tetrahydro-, methyl ester
    • Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate
    • AC1L42X9
    • CHEMBL358326
    • ChemDiv1_000390
    • SureCN1491317
    • methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate
    • 16253-64-8
    • SR-01000401444-1
    • methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate;2,3,4,9-TETRAHYDRO-1H-B-CARBOLINE-3-CARBOXYLIC ACID METHYL ESTER
    • 2,3,4,9-Tetrahydro-1H-b-carboline-3-carboxylicacidmethylester
    • F0913-0072
    • Methyl2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
    • A13965
    • HMS2362G08
    • MFCD00642923
    • 3-methoxycarbonyl-1,2,3,4-tetrahydro-beta-carboline
    • (+/-)-Methyl 1,2,3,4-Tetrahydro-beta-carboline-3-carboxylate
    • SB49892
    • MLS000084859
    • 2,3,4,9-Tetrahydro-1H-beta-carboline-3-carboxylic acid methyl ester
    • methyl 1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylate
    • SCHEMBL19161142
    • Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate #
    • EN300-297116
    • CS-0172513
    • SR-01000401444
    • CCG-15561
    • .beta.-Carbocin-3-carboxylic acid, methyl(ester)
    • HMS588B16
    • 1H-Pyrido(3,4-b)indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, methyl ester
    • SMR000019205
    • SCHEMBL1491317
    • AKOS000534286
    • FS-2290
    • AKOS022090776
    • Methyl (3RS)-1,2,3,4-tetrahydro-beta-carboline-3-carboxylate
    • STK926728
    • (S)-2,3,4,9-Tetrahydro-1H-pyridol[3,4-b]-3-indolecarboxylic acid methyl ester
    • MDL: MFCD00642923
    • Inchi: 1S/C13H14N2O2/c1-17-13(16)11-6-9-8-4-2-3-5-10(8)15-12(9)7-14-11/h2-5,11,14-15H,6-7H2,1H3
    • InChI Key: QZGCHMZBGHVZFB-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC2C3C=CC=CC=3NC=2CN1)=O

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.1A^2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 401.9±45.0 °C at 760 mmHg
  • Flash Point: 196.9±28.7 °C
  • Refractive Index: 1.631
  • PSA: 54.12
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate Security Information

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate Pricemore >>

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